Cas no 2383622-60-2 (2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5H,6H,7H-pyrrolo[1,2-a]imidazole-3-carboxylic acid)

• Product Name: 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5H,6H,7H-pyrrolo[1,2-a]imidazole-3-carboxylic acid
• CAS No: 2383622-60-2
• MF: C₂₂H₁₉N₃O₄
• MW: 389.403965234756
• CID: 6456284
• PubChem ID: 165886523
• Update Time: 2025-07-19

2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5H,6H,7H-pyrrolo[1,2-a]imidazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2383622-60-2
• EN300-6737189
• 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5H,6H,7H-pyrrolo[1,2-a]imidazole-3-carboxylic acid

• Inchi： 1S/C22H19N3O4/c26-21(27)19-20(23-18-10-5-11-25(18)19)24-22(28)29-12-17-15-8-3-1-6-13(15)14-7-2-4-9-16(14)17/h1-4,6-9,17H,5,10-12H2,(H,24,28)(H,26,27)
• InChI Key： AHSKAPWBNLMXCO-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C(=O)O)N2C(CCC2)=N1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 389.13755610g/mol
• Monoisotopic Mass: 389.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 622
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 93.4Ų

Additional information on 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5H,6H,7H-pyrrolo[1,2-a]imidazole-3-carboxylic acid

Introduction to 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5H,6H,7H-pyrrolo[1,2-a]imidazole-3-carboxylic Acid (CAS No. 2383622-60-2)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the synthesis of novel therapeutic agents. Among these, 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5H,6H,7H-pyrrolo[1,2-a]imidazole-3-carboxylic acid, with the CAS number 2383622-60-2, has garnered significant attention due to its unique structural and pharmacological properties. This compound belongs to the class of pyrrolo[1,2-a]imidazole derivatives, which are known for their diverse biological activities and potential applications in medicinal chemistry.

The molecular structure of 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5H,6H,7H-pyrrolo[1,2-a]imidazole-3-carboxylic acid incorporates several key functional groups that contribute to its pharmacological profile. The presence of a fluoren-9-yl methoxy moiety enhances its solubility and bioavailability, while the carboxylic acid and amino groups provide sites for further chemical modifications. These features make it a versatile scaffold for designing molecules with targeted therapeutic effects.

In recent years, there has been a growing interest in exploring the potential of pyrrolo[1,2-a]imidazole derivatives as pharmacological agents. These compounds have shown promise in various preclinical studies due to their ability to interact with multiple biological targets. For instance, some derivatives have demonstrated anti-inflammatory, antiviral, and anticancer properties. The specific arrangement of atoms in 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5H,6H,7H-pyrrolo[1,2-a]imidazole-3-carboxylic acid may contribute to its unique interaction with biological systems, making it a valuable candidate for further investigation.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the fluoren-9-yl methoxy group is particularly critical as it influences the overall pharmacokinetic properties of the molecule. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to ensure high yields and purity. These methods are essential for producing compounds that meet the stringent requirements of pharmaceutical applications.

One of the most compelling aspects of 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5H,6H,7H-pyrrolo[1,2-a]imidazole-3-carboxylic acid is its potential as a lead compound for drug development. Researchers have leveraged its structural features to design analogs with enhanced biological activity and reduced toxicity. For example, modifications to the amino group have been shown to improve binding affinity to specific enzymes or receptors. Such tailored approaches highlight the importance of understanding molecular interactions at a detailed level.

The pharmacological evaluation of this compound has revealed several interesting findings. In vitro studies have demonstrated its ability to modulate key signaling pathways involved in disease progression. Specifically, it has been observed to interact with enzymes such as kinases and phosphodiesterases, which are implicated in various pathological conditions. These interactions may underpin its potential therapeutic benefits in treating disorders like cancer and inflammatory diseases.

The role of computational chemistry in studying 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5H,6H,7H-pyrrolo[1,2-a]imidazole-3-carboxylic acid cannot be overstated. Molecular modeling techniques allow researchers to predict how the compound will behave within biological systems without the need for extensive experimental testing. This approach has accelerated the drug discovery process by identifying promising candidates early in the development pipeline. Furthermore, it provides insights into how structural modifications can optimize pharmacological activity.

In conclusion, 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5H,6H,7H-pyrrolo[1,2-a]imidazole-3-carboxylic acid represents a significant advancement in pharmaceutical research due to its unique structure and promising biological activities. Its synthesis showcases the latest innovations in organic chemistry while its pharmacological profile suggests potential therapeutic applications across multiple disease areas. As research continues to uncover new insights into its mechanisms of action，this compound is poised to make substantial contributions to future medical breakthroughs.